N-(1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-2,3-dimethoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-2,3-dimethoxybenzamide is a useful research compound. Its molecular formula is C19H21N5O4 and its molecular weight is 383.408. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Anticancer Activity
Compounds related to pyrazolopyrimidines have been extensively studied for their potential anticancer activities. For example, a study on the synthesis and anticancer activity of new pyrazolo[3,4-d]pyrimidin-4-one derivatives revealed that these compounds displayed significant antitumor activity, especially against human breast adenocarcinoma cell lines. The most potent compound within this series exhibited inhibitory activity with a notably low half maximal inhibitory concentration (IC50), highlighting the potential of pyrazolopyrimidine derivatives in cancer treatment strategies (Abdellatif et al., 2014).
Antiproliferative and Antibacterial Potentials
Another research direction involves the synthesis of pyrimidine derivatives linked to different heterocyclic moieties, demonstrating potential antiproliferative and antibacterial activities. For instance, a specific compound, N-{2-[(2-chlorothieno[3,2-d]pyrimidin-4-yl)amino]ethyl}-3-methoxybenzamide, was synthesized and evaluated for its antiproliferative activity against various cancer cell lines, including human colon cancer, lung adenocarcinoma, and gastric cancer. The study found promising anticancer activity with low IC50 values, indicating strong inhibitory effects on cancer cell proliferation (Huang et al., 2020).
Novel Anticancer and Anti-5-Lipoxygenase Agents
Additionally, novel series of pyrazolopyrimidines derivatives have been investigated for their dual anticancer and anti-5-lipoxygenase activities. These compounds were synthesized through condensation reactions and tested for cytotoxic effects on cancer cell lines as well as for their ability to inhibit 5-lipoxygenase, a key enzyme involved in inflammation and cancer. Some compounds exhibited significant cytotoxic activities along with potent 5-lipoxygenase inhibition, suggesting a potential dual therapeutic approach in cancer and inflammation treatment (Rahmouni et al., 2016).
Enzymatic Activity Enhancement
Research has also explored the enzymatic activity enhancement potential of pyrazolopyrimidinyl derivatives. A study on the synthesis and cyclization reactions with pyrazolopyrimidinyl keto-esters showed that these compounds could significantly increase the reactivity of cellobiase, an enzyme crucial for the hydrolysis of cellulose into glucose. This finding opens up new avenues for the application of such compounds in biotechnology and bioenergy (Abd & Awas, 2008).
Properties
IUPAC Name |
N-[2-(4-ethyl-6-oxo-1H-pyrimidin-2-yl)-5-methylpyrazol-3-yl]-2,3-dimethoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N5O4/c1-5-12-10-16(25)22-19(20-12)24-15(9-11(2)23-24)21-18(26)13-7-6-8-14(27-3)17(13)28-4/h6-10H,5H2,1-4H3,(H,21,26)(H,20,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMLBFIIYWPLYRY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=O)NC(=N1)N2C(=CC(=N2)C)NC(=O)C3=C(C(=CC=C3)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.